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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B3150577 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This document provides critical safety and logistical

information for N-Chloroacetyl-DL-alanine, focusing on personal protective equipment (PPE),

operational procedures, and disposal plans to facilitate a secure laboratory environment.

Personal Protective Equipment (PPE)
While specific quantitative data such as glove breakthrough times for N-Chloroacetyl-DL-
alanine are not readily available, a comprehensive PPE strategy is essential based on the

potential hazards associated with this and structurally similar chemicals. The following table

summarizes the recommended PPE for handling N-Chloroacetyl-DL-alanine.
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Body Part Recommended Protection Specification

Eyes/Face

Safety Glasses with Side

Shields or Goggles, Face

Shield

Should comply with European

standard EN 166 or OSHA 29

CFR 1910.133. A face shield

should be worn when there is

a risk of splashing.

Hands Chemical Resistant Gloves

Nitrile or neoprene gloves are

recommended. Regularly

inspect gloves for any signs of

degradation or perforation

before and during use.

Skin/Body
Laboratory Coat, Protective

Clothing

A standard laboratory coat

should be worn. For larger

quantities or where there is a

significant risk of skin contact,

additional protective clothing

may be necessary to prevent

skin exposure.

Respiratory Use in a Well-Ventilated Area

Under normal laboratory

conditions with adequate

ventilation, respiratory

protection is not typically

required. In case of dust

formation or inadequate

ventilation, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.

Operational Plan and Handling Procedures
Proper handling procedures are critical to minimize exposure and ensure safety.

Engineering Controls:
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Work in a well-ventilated area, such as a chemical fume hood, especially when handling

powders to minimize inhalation of dust.

General Hygiene Practices:

Wash hands thoroughly with soap and water after handling N-Chloroacetyl-DL-alanine.

Avoid eating, drinking, or smoking in areas where the chemical is handled or stored.

Remove any contaminated clothing immediately and wash it before reuse.

Handling Instructions:

As a solid, care should be taken to avoid the creation of dust.

Keep the container tightly closed when not in use.

Avoid contact with skin and eyes.

Disposal Plan
Unused N-Chloroacetyl-DL-alanine and any contaminated materials should be disposed of in

accordance with local, state, and federal regulations.

Waste Chemical: Dispose of as hazardous waste. Do not allow it to enter the sewer system.

Contaminated Packaging: Treat as hazardous waste and dispose of accordingly.

The following diagram outlines the logical workflow for selecting the appropriate PPE when

working with N-Chloroacetyl-DL-alanine.
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Hazard Assessment

PPE Selection

Verification and Use

Post-Handling

Start: Handling
N-Chloroacetyl-DL-alanine

Assess Risk of Exposure
(e.g., quantity, dust, splash)

Eye and Face Protection:
Safety glasses with side shields or goggles.

Consider face shield for splash risk.

Hand Protection:
Wear chemical-resistant gloves

(e.g., nitrile, neoprene).

Body Protection:
Wear a lab coat.

Consider additional protective clothing.

Respiratory Protection:
Work in a well-ventilated area.

Use respirator if dust is generated.

Inspect PPE for damage
before use.

Don PPE correctly.

Proceed with handling.

Doff PPE correctly
to avoid contamination.

Dispose of used PPE and
chemical waste properly.

Wash hands thoroughly.

End

Click to download full resolution via product page

PPE Selection Workflow for N-Chloroacetyl-DL-alanine
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
N-Chloroacetyl-DL-alanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3150577#personal-protective-equipment-for-
handling-n-chloroacetyl-dl-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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